Cas no 746596-22-5 (N-(1,3-thiazol-2-yl)piperidine-4-carboxamide)

• Product Name: N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• CAS No: 746596-22-5
• CID: 4658344
• Update Time: 2025-06-23

N-(1,3-thiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

Introduction to N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 746596-22-5)

N-(1,3-thiazol-2-yl)piperidine-4-carboxamide, with the chemical identifier CAS No. 746596-22-5, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates both the thiazole and piperidine moieties, which are well-known for their role in modulating various biological pathways.

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is a common structural motif in many bioactive molecules. Its presence in N-(1,3-thiazol-2-yl)piperidine-4-carboxamide contributes to its unique chemical properties and biological interactions. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The piperidine moiety, on the other hand, is known for its ability to enhance the solubility and bioavailability of drugs, making it a popular choice in medicinal chemistry.

The synthesis of N-(1,3-thiazol-2-yl)piperidine-4-carboxamide involves a series of well-established organic reactions that highlight the versatility of modern synthetic methodologies. The key steps typically include the formation of the thiazole ring followed by its coupling with piperidine via an amide bond. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly synthetic routes, which align with the growing emphasis on green chemistry principles.

In recent years, N-(1,3-thiazol-2-yl)piperidine-4-carboxamide has been the subject of numerous research studies aimed at uncovering its pharmacological potential. One area of particular interest is its role as a modulator of enzyme activity. Studies have suggested that this compound may interact with various enzymes involved in metabolic pathways, potentially leading to applications in the treatment of metabolic disorders. Additionally, its ability to cross the blood-brain barrier has prompted investigations into its potential as a central nervous system (CNS) therapeutic agent.

Another exciting aspect of N-(1,3-thiazol-2-yl)piperidine-4-carboxamide is its immunomodulatory properties. Research indicates that this compound may influence immune cell function by interacting with specific receptors and signaling pathways. Such interactions could make it a valuable candidate for developing treatments for autoimmune diseases and inflammatory conditions. The compound's structure also suggests potential applications in oncology, as it may be able to inhibit the growth of certain cancer cells by targeting key molecular pathways involved in cell proliferation and survival.

The pharmacokinetic profile of N-(1,3-thiazol-2-yl)piperidine-4-carboxamide is another critical aspect that has been thoroughly examined. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including adequate absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the drug reaches therapeutic levels in the body and remains effective for an extended period. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses, suggesting a low risk of adverse effects.

One of the most compelling features of N-(1,3-thiazol-2-yl)piperidine-4-carboxamide is its potential for further derivatization to create novel analogs with enhanced biological activity. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties to target specific diseases or improve its efficacy and safety profile. This flexibility makes it an attractive scaffold for drug discovery programs aimed at developing next-generation therapeutics.

The integration of computational methods into the drug discovery process has significantly accelerated the development of new compounds like N-(1,3-thiazol-2-yl)piperidine-4-carboxamide. Advanced computational techniques such as molecular docking and virtual screening allow researchers to predict how this compound might interact with biological targets with high precision. These predictions can then be validated through experimental studies, thereby reducing the time and cost associated with traditional drug development approaches.

Future research directions for N-(1,3-thiazol-2-yl)piperidine-4-carboxamide include exploring its mechanisms of action in greater detail and conducting larger-scale clinical trials to evaluate its therapeutic potential in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research agenda and bringing new treatments to patients who need them most.

In conclusion, N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 746596-22-5) represents a promising candidate for further development as a therapeutic agent. Its unique structural features, combined with its diverse biological activities, make it an attractive molecule for drug discovery efforts. As research continues to uncover new insights into its pharmacological properties and mechanisms of action, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.